Cas no 1805462-90-1 (2,4-Bis(trifluoromethyl)-6-fluorophenol)

• Product Name: 2,4-Bis(trifluoromethyl)-6-fluorophenol
• CAS No: 1805462-90-1
• MF: C₈H₃F₇O
• MW: 248.097646951675
• CID: 4962668
• Update Time: 2025-06-09

2,4-Bis(trifluoromethyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-fluorophenol

• Inchi： 1S/C8H3F7O/c9-5-2-3(7(10,11)12)1-4(6(5)16)8(13,14)15/h1-2,16H
• InChI Key： FJWLWOOYVNFWBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 2,4-Bis(trifluoromethyl)-6-fluorophenol

Introduction to 2,4-Bis(trifluoromethyl)-6-fluorophenol (CAS No. 1805462-90-1) and Its Emerging Applications in Chemical Biology

2,4-Bis(trifluoromethyl)-6-fluorophenol, identified by the chemical identifier CAS No. 1805462-90-1, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The presence of multiple fluorine atoms and trifluoromethyl groups imparts distinct physicochemical characteristics, making this molecule a promising candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The compound belongs to the class of halogenated phenols, which are widely studied for their potential biological activity. The trifluoromethyl group, a key feature in this molecule, is known to enhance metabolic stability and binding affinity to biological targets. This modification is particularly valuable in drug design, as it can improve the pharmacokinetic properties of small-molecule compounds. Additionally, the fluorine atoms at the 6-position contribute to the electron-withdrawing effect, which can modulate the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their role in enhancing the efficacy and selectivity of pharmaceuticals. For instance, studies have demonstrated that fluorine substitution can lead to improved bioavailability and reduced toxicity. The 2,4-Bis(trifluoromethyl)-6-fluorophenol structure exemplifies this trend, as it combines multiple fluorinated moieties to create a highly functionalized scaffold. This scaffold has been explored in several contexts, including the synthesis of kinase inhibitors and antimicrobial agents.

One of the most compelling aspects of CAS No. 1805462-90-1 is its potential as a building block for more complex molecules. The reactive sites on the aromatic ring can be further modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups. These modifications allow chemists to tailor the properties of the compound for specific applications. For example, researchers have utilized this molecule in the synthesis of novel heterocyclic compounds that exhibit potent biological activity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and interactions of 2,4-Bis(trifluoromethyl)-6-fluorophenol. Molecular modeling studies have revealed that the electron-withdrawing nature of the trifluoromethyl groups can stabilize reactive intermediates, facilitating various chemical transformations. This insight has enabled more efficient synthetic routes and has opened new avenues for drug discovery. Additionally, computational methods have been used to predict binding affinities between this compound and biological targets, providing valuable guidance for medicinal chemists.

The pharmaceutical industry has shown particular interest in halogenated phenols due to their versatility in drug design. CAS No. 1805462-90-1 has been investigated as a potential lead compound for treating inflammatory diseases and infections. Preliminary studies suggest that derivatives of this molecule may exhibit anti-inflammatory and antimicrobial properties by interacting with specific enzymes or receptors. These findings highlight the importance of fluorinated aromatic compounds in developing next-generation therapeutics.

In addition to pharmaceutical applications, 2,4-Bis(trifluoromethyl)-6-fluorophenol has potential uses in agrochemicals. The structural features of this compound make it an attractive candidate for designing novel pesticides that are both effective and environmentally friendly. Researchers are exploring its use as an intermediate in synthesizing herbicides and fungicides that target specific pathogens while minimizing harm to non-target organisms.

The synthesis of CAS No. 1805462-90-1 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions followed by trifluoromethylation at specific positions on the aromatic ring. Advances in catalytic systems have improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

From a regulatory perspective, 2,4-Bis(trifluoromethyl)-6-fluorophenol is subject to standard chemical safety guidelines due to its reactive nature. Proper handling procedures must be followed to ensure worker safety and environmental protection. However, it does not fall under any restricted categories such as hazardous materials or controlled substances, which simplifies its handling and distribution.

The future prospects for CAS No. 1805462-90-1 are promising, with ongoing research expanding its potential applications across multiple industries. As our understanding of fluorinated compounds grows, so does the demand for versatile building blocks like this one. Collaborative efforts between academia and industry are likely to drive innovation in drug discovery and material science using this compound as a starting point.